4a’,6’-Anhydro-4-tert-butyldimethylsilyl Simvastatin
4a’,6’-Anhydro-4-tert-butyldimethylsilyl Simvastatin
Brand Name:
Vulcanchem
CAS No.:
125175-64-6
VCID:
VC0023950
InChI:
InChI=1S/C31H52O6Si/c1-10-30(6,7)28(33)36-25-15-21-18-31(34-19-21)14-13-20(2)24(27(25)31)12-11-22-16-23(17-26(32)35-22)37-38(8,9)29(3,4)5/h13-14,20-25,27H,10-12,15-19H2,1-9H3/t20-,21+,22+,23+,24-,25-,27-,31+/m0/s1
SMILES:
CCC(C)(C)C(=O)OC1CC2CC3(C1C(C(C=C3)C)CCC4CC(CC(=O)O4)O[Si](C)(C)C(C)(C)C)OC2
Molecular Formula:
C31H52O6Si
Molecular Weight:
548.836
4a’,6’-Anhydro-4-tert-butyldimethylsilyl Simvastatin
CAS No.: 125175-64-6
Reference Standards
VCID: VC0023950
Molecular Formula: C31H52O6Si
Molecular Weight: 548.836
| CAS No. | 125175-64-6 |
|---|---|
| Product Name | 4a’,6’-Anhydro-4-tert-butyldimethylsilyl Simvastatin |
| Molecular Formula | C31H52O6Si |
| Molecular Weight | 548.836 |
| IUPAC Name | [(1S,4S,5S,6S,7S,9R)-5-[2-[(2R,4R)-4-[tert-butyl(dimethyl)silyl]oxy-6-oxooxan-2-yl]ethyl]-4-methyl-11-oxatricyclo[7.2.1.01,6]dodec-2-en-7-yl] 2,2-dimethylbutanoate |
| Standard InChI | InChI=1S/C31H52O6Si/c1-10-30(6,7)28(33)36-25-15-21-18-31(34-19-21)14-13-20(2)24(27(25)31)12-11-22-16-23(17-26(32)35-22)37-38(8,9)29(3,4)5/h13-14,20-25,27H,10-12,15-19H2,1-9H3/t20-,21+,22+,23+,24-,25-,27-,31+/m0/s1 |
| Standard InChIKey | RYABJKPQYNQPOE-OBRNGWCRSA-N |
| SMILES | CCC(C)(C)C(=O)OC1CC2CC3(C1C(C(C=C3)C)CCC4CC(CC(=O)O4)O[Si](C)(C)C(C)(C)C)OC2 |
| Synonyms | 2,2-Dimethylbutanoic Acid [3R-[3α,5β,5aα,6α(2R*,4R*),7α,9aS*]]-6-[2-[4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]tetrahydro-6-oxo-2H-pyran-2-yl]ethyl]-3,4,5,5a,6,7-hexahydro-7-methyl-2H-3,9a-methano-1-benzoxepin-5-yl Ester |
| PubChem Compound | 46780403 |
| Last Modified | Nov 11 2021 |
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